Cas no 1804138-74-6 (Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1804138-74-6
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4906778
• Update Time: 2025-06-08

Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H10F3NO3/c1-2-17-8(15)4-6-3-7(10(11,12)13)9(16)14-5-6/h3,5H,2,4H2,1H3,(H,14,16)
• InChI Key： QDVRFSOAXYSUJJ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1)CC(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 396
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804138-74-6): A Comprehensive Overview

Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1804138-74-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate consists of a pyridine core substituted with a hydroxyl group at the 2-position, a trifluoromethyl group at the 3-position, and an acetate ester at the 5-position. This specific arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the trifluoromethyl group, in particular, enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further derivatization and application in drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties. The trifluoromethyl group is known to increase the binding affinity of molecules to their biological targets, thereby enhancing their therapeutic efficacy. Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate exemplifies this trend, as it serves as a versatile building block for the synthesis of more complex molecules with potential pharmaceutical applications.

One of the most compelling aspects of Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop novel compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and interfere with signaling pathways relevant to various diseases. The hydroxyl group at the 2-position provides a site for further functionalization, allowing chemists to tailor the properties of the resulting molecules to specific biological targets.

The acetate ester moiety at the 5-position of Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate also plays a crucial role in its reactivity and utility. This ester group can be hydrolyzed under acidic or basic conditions to yield a corresponding carboxylic acid or alcohol, respectively. Such transformations are fundamental in synthetic organic chemistry and enable the preparation of a wide range of derivatives with diverse biological activities. The ability to easily modify this functional group makes Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate a valuable asset in drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate's potential applications. Molecular modeling studies have revealed that this compound can interact with biological targets in multiple ways, suggesting its suitability for use as a scaffold in structure-based drug design. These studies have provided insights into how modifications to its structure can optimize its binding affinity and selectivity, paving the way for the development of more effective therapeutic agents.

The agrochemical industry has also recognized the significance of Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate as a key intermediate in the synthesis of pesticides and herbicides. The unique combination of functional groups in this compound allows for the creation of molecules that exhibit potent activity against pests while maintaining environmental safety. Researchers are exploring its use in developing next-generation agrochemicals that offer improved efficacy and reduced toxicity compared to existing formulations.

In conclusion, Ethyl 2-hydroxy-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1804138-74-6) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its distinctive structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules. As our understanding of its properties continues to evolve, we can anticipate further innovations that will expand its utility across multiple scientific disciplines.